Cas no 57147-25-8 (3,4-Dihydro-2(1H)-pyridinone)

• Product Name: 3,4-Dihydro-2(1H)-pyridinone
• CAS No: 57147-25-8
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 839450
• Update Time: 2026-04-29

3,4-Dihydro-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3,4-dihydro-
• 3,4-dihydro-1H-pyridin-2-one
• 3,4-Dihydro-2(1H)-pyridinone

Additional information on 3,4-Dihydro-2(1H)-pyridinone

Recent Advances in the Study of 3,4-Dihydro-2(1H)-pyridinone (CAS: 57147-25-8) in Chemical Biology and Pharmaceutical Research

The compound 3,4-Dihydro-2(1H)-pyridinone (CAS: 57147-25-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This heterocyclic structure serves as a privileged motif in medicinal chemistry, with recent studies demonstrating its utility in drug discovery programs targeting various diseases. The renewed interest in this compound class stems from its favorable physicochemical properties and the ability to modulate multiple biological targets through strategic structural modifications.

Recent synthetic methodologies have focused on improving the efficiency of 3,4-Dihydro-2(1H)-pyridinone production while enabling diverse functionalization at key positions. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis route that achieves excellent enantioselectivity (up to 99% ee) for this scaffold, addressing previous challenges in obtaining optically pure derivatives. This breakthrough has significant implications for developing chiral drug candidates based on this core structure.

In pharmacological research, several 3,4-Dihydro-2(1H)-pyridinone derivatives have shown promising activity against protein kinases, particularly those involved in cancer pathways. A series of compounds bearing this scaffold demonstrated potent inhibition of CDK4/6 with IC50 values in the low nanomolar range, as reported in a recent Nature Communications article. The structural flexibility of this core allows for optimal interactions with the ATP-binding pocket while maintaining selectivity against off-target kinases.

Beyond oncology applications, researchers have explored 3,4-Dihydro-2(1H)-pyridinone derivatives as modulators of inflammatory responses. A 2024 study in the European Journal of Medicinal Chemistry identified novel derivatives that selectively inhibit NLRP3 inflammasome activation, suggesting potential for treating inflammatory diseases. The lead compound from this series showed excellent oral bioavailability and demonstrated efficacy in murine models of gouty arthritis.

The metabolic stability and drug-like properties of 3,4-Dihydro-2(1H)-pyridinone derivatives have been systematically investigated in recent ADME studies. Structure-property relationship analyses reveal that subtle modifications to the core structure can significantly impact pharmacokinetic parameters without compromising target engagement. These findings provide valuable guidance for medicinal chemists designing next-generation therapeutics based on this scaffold.

Emerging computational approaches have facilitated the rational design of 3,4-Dihydro-2(1H)-pyridinone derivatives. A recent application of AI-based molecular generation algorithms successfully identified novel structural variants with predicted improved binding affinities for challenging targets like KRAS mutants. This demonstrates how traditional medicinal chemistry scaffolds can benefit from modern drug discovery technologies.

Looking forward, the 3,4-Dihydro-2(1H)-pyridinone scaffold continues to offer exciting opportunities for drug discovery. Current research efforts are exploring its application in targeted protein degradation, with several PROTAC molecules incorporating this structure showing promising preclinical results. The versatility of this chemical platform ensures its ongoing relevance in addressing unmet medical needs across multiple therapeutic areas.